Cas no 89538-96-5 (Benzoic acid, 4-(chlorosulfinyl)-, methyl ester)

Benzoic acid, 4-(chlorosulfinyl)-, methyl ester structure
89538-96-5 structure
Product Name:Benzoic acid, 4-(chlorosulfinyl)-, methyl ester
CAS No:89538-96-5
MF:C8H7ClO3S
MW:218.657380342484
CID:597374
PubChem ID:13698434
Update Time:2025-04-19

Benzoic acid, 4-(chlorosulfinyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-(chlorosulfinyl)-, methyl ester
    • methyl 4-chlorosulfinylbenzoate
    • Methyl 4-(chlorosulfinyl)benzoate
    • DTXSID80547009
    • 89538-96-5
    • Inchi: 1S/C8H7ClO3S/c1-12-8(10)6-2-4-7(5-3-6)13(9)11/h2-5H,1H3
    • InChI Key: YYUFMHQDWAUDRJ-UHFFFAOYSA-N
    • SMILES: ClS(C1C=CC(C(=O)OC)=CC=1)=O

Computed Properties

  • Exact Mass: 217.9804429g/mol
  • Monoisotopic Mass: 217.9804429g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 62.6Ų
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